Cas no 79647-58-8 (Tricyclo[3.2.1.03,6]octane-1-carboxylicacid (9CI))

• Product Name: Tricyclo[3.2.1.03,6]octane-1-carboxylicacid (9CI)
• CAS No: 79647-58-8
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 555942
• PubChem ID: 12861337
• Update Time: 2025-04-19

Tricyclo[3.2.1.03,6]octane-1-carboxylicacid (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.2.1.03,6]octane-1-carboxylicacid (9CI)
• Tricyclo<3.2.1.03,6>octane-1-carboxylic acid
• 79647-58-8
• DTXSID20511724
• Tricyclo[3.2.1.0~3,6~]octane-1-carboxylic acid

• Inchi： 1S/C9H12O2/c10-8(11)9-2-5-1-6(3-9)7(5)4-9/h5-7H,1-4H2,(H,10,11)
• InChI Key： HYJOPFMJTBKJFZ-UHFFFAOYSA-N
• SMILES： OC(C12CC3CC(C1)C3C2)=O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų